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Compound of Interest

Compound Name:
1-(Dimethoxymethyl)-4-

methoxybenzene

Cat. No.: B1265740 Get Quote

An In-depth Overview of Commercial Availability, Synthesis, and Applications for Researchers

and Drug Development Professionals.

This technical guide provides essential information on 1-(Dimethoxymethyl)-4-
methoxybenzene (also known as p-Anisaldehyde dimethyl acetal), a key reagent in organic

synthesis. This document details its commercial availability, provides a comprehensive

synthesis protocol, and outlines its primary applications, particularly its role as a protecting

group for aldehydes. This guide is intended to support researchers, chemists, and

professionals in the fields of drug discovery and chemical development.

Physicochemical Properties
1-(Dimethoxymethyl)-4-methoxybenzene is an organic compound with the molecular formula

C₁₀H₁₄O₃.[1] It is characterized as a clear, colorless to light yellow liquid.[2] Key physical and

chemical properties are summarized below.
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Property Value

CAS Number 2186-92-7

Molecular Formula C₁₀H₁₄O₃[1][3]

Molecular Weight 182.22 g/mol [1][3]

Boiling Point
235 °C at 760 mmHg; 85-87 °C at 0.1 mmHg[1]

[4]

Density ~1.07 g/mL at 20 °C[2][4]

Solubility
Insoluble in water; soluble in alcohol and

common organic solvents.[1][2]

Flash Point >110 °C[1][5]

Refractive Index n20/D ~1.505[4]

Commercial Availability and Suppliers
1-(Dimethoxymethyl)-4-methoxybenzene is readily available from a variety of chemical

suppliers, catering to both research and bulk quantity needs. Purity levels are typically high,

often exceeding 97-98%. Pricing can vary based on purity, quantity, and the specific vendor.

Below is a summary of prominent suppliers and available data.
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Supplier Purity
Available Quantities /
Example Pricing

Sigma-Aldrich ≥98.5% (GC)[4]
Research quantities (e.g.,

50mL)

Thermo Scientific (Alfa Aesar) 98%[6]
Research quantities (e.g., 25g,

250g, 500g)[2][6]

TCI Chemicals >97.0% (GC)[7] Research and bulk quantities

Chemsrc 96.0% to 98.0%[8][9]
5g (￥108.0), 25g (￥318.0) -

Note: Pricing is illustrative[8][9]

Smolecule In Stock Research quantities

Acros Organics (via Fisher

Sci.)
98%[5] 25g, 250g, 500g

Note: Prices are subject to change and may not include shipping or handling fees. Researchers

should consult supplier websites for current pricing and availability.

Core Applications in Research and Development
The primary utility of 1-(Dimethoxymethyl)-4-methoxybenzene in organic synthesis is as a

protecting group for aldehydes.[1] The dimethyl acetal functional group is stable under neutral

or basic conditions but can be readily cleaved under acidic conditions to regenerate the parent

aldehyde. This stability profile makes it invaluable in multi-step syntheses where an aldehyde's

reactivity needs to be masked while other parts of a molecule are modified.

Its applications include:

Multi-step Organic Synthesis: Protecting aldehyde functionalities during reactions such as

Grignard additions, reductions, or oxidations that would otherwise target the aldehyde.

Carbohydrate Chemistry: Used as a protecting group reagent for diols.[10]

Fragrance Industry: Utilized in the formulation of fragrances due to its aromatic properties.[1]
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Experimental Protocol: Synthesis of 1-
(Dimethoxymethyl)-4-methoxybenzene
The most common and efficient method for synthesizing 1-(Dimethoxymethyl)-4-
methoxybenzene is through the acid-catalyzed acetalization of p-anisaldehyde. The following

protocol is adapted from established chemical literature.

Reaction Scheme: p-Anisaldehyde + Trimethyl Orthoformate → 1-(Dimethoxymethyl)-4-
methoxybenzene

Materials:

p-Anisaldehyde (p-methoxybenzaldehyde) (2.7 g, 20 mmol)

Trimethyl orthoformate (4.4 mL, 40 mmol)

Dry Methanol (8 mL)

Copper(II) tetrafluoroborate hydrate (48 mg, ~0.2 mmol)

Saturated sodium hydrogen carbonate solution

Ethyl acetate

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate

Procedure:

Under a nitrogen atmosphere, combine p-anisaldehyde (2.7 g, 20 mmol) and trimethyl

orthoformate (4.4 mL, 40 mmol) in 8 mL of dry methanol in a suitable reaction flask.

Add copper(II) tetrafluoroborate hydrate (48 mg) to the solution.

Stir the reaction mixture at room temperature for 1 hour.

Quench the reaction by adding a saturated aqueous solution of sodium hydrogen carbonate.
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Perform an extraction using ethyl acetate.

Wash the organic phase with a saturated sodium chloride solution.

Dry the organic phase over anhydrous sodium sulfate.

Filter off the sodium sulfate.

Concentrate the filtrate under reduced pressure to yield the final product, 1-
(Dimethoxymethyl)-4-methoxybenzene. The reported yield for this procedure is 99%.[8]

Visualized Workflows and Pathways
To further elucidate the synthetic process, the following diagrams illustrate the reaction

workflow and the logical relationship of its components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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